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Compound of Interest

Compound Name: Isobutylbenzene

Cat. No.: B155976

An In-depth Technical Guide to Isobutylbenzene: Synonyms, Properties, and Synthetic
Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isobutylbenzene, a key aromatic
hydrocarbon intermediate in the pharmaceutical and chemical industries. It details its
nomenclature, physical and chemical properties, and outlines key experimental protocols for its
synthesis and application, particularly in the production of the widely used non-steroidal anti-
inflammatory drug (NSAID), ibuprofen.

Isobutylbenzene: Synonyms and Identifiers

Isobutylbenzene is known by a variety of names in scientific literature and commerce. A clear
understanding of these synonyms is crucial for effective literature review and chemical
sourcing. The internationally recognized IUPAC name is 2-methylpropylbenzene.[1][2]

Table 1: Synonyms and Alternative Names for Isobutylbenzene
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Type Namel/ldentifier
IUPAC Name 2-Methylpropylbenzene
Common Synonyms (2-Methylpropyl)benzene[3][4][5]

2-Methyl-1-phenylpropane[1][3][6]

Benzene, (2-methylpropyl)-[3]

1-Phenyl-2-methylpropane[3][4]

Benzene, isobutyl-[3][4]

Other Names i-Butylbenzene[4][7]
Isobutylbenzol[7]

CAS Number 538-93-2[1][6][8]
EC Number 208-706-2[8][9]
PubChem CID 10870[3][9]

UN Number 2709[5][9]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of isobutylbenzene is
essential for its handling, storage, and application in synthetic chemistry.

Table 2: Physicochemical Properties of Isobutylbenzene
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Property

Value

Molecular Formula

C1oH14[1][6][9]

Molecular Weight 134.22 g/mol [6][8]

Appearance Colorless liquid[1][5]

Odor Aromatic[5][9]

Density 0.852 - 0.853 g/cm? at 25 °C[1][4]

Melting Point -51 °C[1][4]

Boiling Point 170 °C at 736 mmHg[4]

Flash Point 48.1 °C (closed cup)[8]

Solubility Insoluble in water; Soluble in ether, alcohol,

benzene, and ethanol[1][5]

Refractive Index (n2°/D)

1.486[4][9]

Experimental Protocols

Detailed methodologies for the synthesis and key reactions of isobutylbenzene are provided

below. These protocols are foundational for laboratory-scale preparation and industrial

production.

Synthesis of Isobutylbenzene via Wolff-Kishner
Reduction of Isobutyrophenone

This method involves the reduction of the carbonyl group of isobutyrophenone to a methylene

group.
Materials:
 |sobutyrophenone

e Hydrazine hydrate
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e Glycerol (as a sustainable solvent)[1]
e Strong base (e.g., potassium hydroxide)

Procedure:

Combine isobutyrophenone, hydrazine hydrate, and the strong base in glycerol.
» Heat the reaction mixture to reflux at a temperature between 149-155 °C.[1]
» Maintain the reflux for a period of three hours to ensure the completion of the reaction.[1]

 After cooling, the isobutylbenzene product can be isolated and purified using standard
techniques such as extraction and distillation. This method has been reported to yield
approximately 51-55% of isobutylbenzene.[1]

Industrial Production of Ibuprofen from Isobutylbenzene

Isobutylbenzene is a primary raw material for the synthesis of ibuprofen.[2][8] The widely
recognized "Boots process" and the more modern "Hoechst process” both begin with the
Friedel-Crafts acylation of isobutylbenzene.[10][11]

Step 1: Friedel-Crafts Acylation of Isobutylbenzene

This reaction introduces an acetyl group to the para position of the isobutylbenzene ring,
forming 4'-isobutylacetophenone.

Materials:

Isobutylbenzene

Acetyl chloride or acetic anhydride[10][12]

Lewis acid catalyst (e.g., anhydrous aluminum chloride, AICI3)[10][12]

Solvent (e.g., dichloromethane)[12]

Procedure:
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 In a reaction vessel, suspend anhydrous aluminum chloride in a suitable solvent like
dichloromethane under an inert atmosphere.

e Cool the mixture to 0 °C in an ice bath.
e Slowly add acetyl chloride to the cooled suspension.

o Subsequently, add isobutylbenzene dropwise to the reaction mixture while maintaining the
temperature at O °C.

» After the addition is complete, allow the reaction to proceed at room temperature for a
specified time to ensure completion.

e The reaction is then quenched by carefully pouring the mixture into a beaker containing ice
and concentrated hydrochloric acid.

e The organic layer is separated, washed, dried, and the solvent is removed to yield the crude
4'-isobutylacetophenone, which can be further purified.

The subsequent steps to convert 4'-isobutylacetophenone to ibuprofen involve a series of
reactions that differ between the Boots and Hoechst processes.[10][11]

Signaling Pathways and Experimental Workflows

While isobutylbenzene is a crucial building block in organic synthesis, it is not known to be
directly involved in specific biological signaling pathways in the same manner as
pharmacologically active molecules. Its primary relevance in a biological context is as a
precursor to drugs like ibuprofen, which exerts its therapeutic effects by inhibiting
cyclooxygenase (COX) enzymes.

The industrial synthesis of ibuprofen from isobutylbenzene, however, provides a clear
experimental workflow.
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Caption: The Boots process for the synthesis of Ibuprofen starting from Isobutylbenzene.

The synthesis of isobutylbenzene itself can be achieved through various routes, with the
choice often depending on the available starting materials and desired scale.

Starting Materials

Benzene Toluene Isobutyrophenone

Reacti(%;l Types

Friedel-Crafts Alkylation
(with Isobutylene)

Side-chain Alkylation

(with Propylene) Wolff-Kishner Reduction

Isobutylbenzene

Click to download full resolution via product page

Caption: Common synthetic routes to produce Isobutylbenzene from different starting
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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